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Compound Name:
(6-Chloropyridin-2-

yl)methanamine

Cat. No.: B1142981 Get Quote

An In-depth Technical Guide to (6-Chloropyridin-
2-yl)methanamine
This technical guide provides a comprehensive overview of (6-Chloropyridin-2-
yl)methanamine, a pyridine derivative significant in medicinal chemistry and organic synthesis.

The document details its molecular structure, nomenclature, physicochemical properties, and

synthesis, tailored for researchers, scientists, and drug development professionals.

Molecular Structure and Nomenclature
(6-Chloropyridin-2-yl)methanamine is an organic compound featuring a pyridine ring

substituted with a chlorine atom at the 6-position and a methanamine group at the 2-position.[1]

This specific arrangement of functional groups imparts unique chemical and biological

properties, making it a valuable building block in the synthesis of more complex molecules.[1]

IUPAC Name: (6-chloropyridin-2-yl)methanamine.[1] An alternative name is (6-chloro-2-

pyridinyl)methanamine.[2]

CAS Number: 188637-75-4.[1][2]

Molecular Formula: C₆H₇ClN₂.[1][2]

SMILES: C1=CC(=NC(=C1)Cl)CN.[1]
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InChI: InChI=1S/C6H7ClN2/c7-6-3-1-2-5(4-8)9-6/h1-3H,4,8H2.[1][2]

The structural features of the molecule are depicted in the diagram below, highlighting the key

functional groups responsible for its reactivity and biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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